2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide

• IUPAC Name: 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide
• InChI: InChI=1S/C15H14N2O4/c1-9-3-2-4-10(7-9)14(20)16-17-15(21)12-6-5-11(18)8-13(12)19/h2-8,18-19H,1H3,(H,16,20)(H,17,21)
• InChI Key: NTDVWNPNGHPTSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NNC(=O)C2=C(C=C(C=C2)O)O
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol

Description

2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide, also known as MHY1485, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This molecule belongs to the class of benzohydrazide derivatives and has been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide involves the activation of the mTOR pathway, which is a key regulator of cell growth and metabolism. 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide has been shown to activate the mTOR pathway by inhibiting the activity of the negative regulator, tuberous sclerosis complex 2 (TSC2). This leads to the activation of downstream targets, such as S6K1 and 4EBP1, which are involved in protein synthesis and cell growth.
Biochemical and Physiological Effects:
2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the expression of anti-oxidant enzymes, such as superoxide dismutase (SOD) and catalase, which protect cells from oxidative stress. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide in lab experiments is its ability to activate the mTOR pathway, which is a key regulator of cell growth and metabolism. This makes it a useful tool for studying the mechanisms underlying various diseases. However, one of the limitations of using 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in the treatment of cancer, as it has been shown to possess anti-tumor properties. Additionally, further studies are needed to determine the optimal dosage and administration of 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide for therapeutic use.

Synthesis Methods

The synthesis of 2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide involves the reaction of 3-methylbenzohydrazide with 2,4-dihydroxybenzaldehyde in the presence of a suitable catalyst. The reaction proceeds through a condensation reaction to form the final product.

Scientific Research Applications

2,4-dihydroxy-N'-(3-methylbenzoyl)benzohydrazide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.